Benzyl 4-(4-methoxybenzoyl)piperidine-1-carboxylate

• IUPAC Name: benzyl 4-(4-methoxybenzoyl)piperidine-1-carboxylate
• InChI: InChI=1S/C21H23NO4/c1-25-19-9-7-17(8-10-19)20(23)18-11-13-22(14-12-18)21(24)26-15-16-5-3-2-4-6-16/h2-10,18H,11-15H2,1H3
• InChI Key: NBDUJQXFQPIGJJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)C2CCN(CC2)C(=O)OCC3=CC=CC=C3
• Molecular Formula: C21H23NO4
• Molecular Weight: 353.4 g/mol

Description

Benzyl 4-(4-methoxybenzoyl)piperidine-1-carboxylate is a chemical compound that is commonly used in scientific research. It is a type of piperidine derivative that has been found to have a range of biochemical and physiological effects. In

Mechanism Of Action

The mechanism of action of Benzyl 4-(4-methoxybenzoyl)piperidine-1-carboxylate is not fully understood. However, it is believed to act as a modulator of ion channels, particularly those that are involved in the release of neurotransmitters. It has been found to inhibit the activity of certain ion channels, leading to a decrease in neurotransmitter release. This mechanism of action has made it a valuable tool for studying the function of these channels.
Biochemical and Physiological Effects:
Benzyl 4-(4-methoxybenzoyl)piperidine-1-carboxylate has a range of biochemical and physiological effects. It has been found to inhibit the release of neurotransmitters such as dopamine and glutamate. It has also been found to modulate the activity of ion channels, leading to changes in membrane potential and synaptic transmission. These effects have made it a valuable tool for studying the function of these channels and neurotransmitter systems.

Advantages And Limitations For Lab Experiments

One of the main advantages of using Benzyl 4-(4-methoxybenzoyl)piperidine-1-carboxylate in lab experiments is its specificity. It has been found to selectively inhibit the activity of certain ion channels, making it a valuable tool for studying their function. Additionally, it has a low toxicity and is relatively easy to synthesize. However, one limitation of using this compound is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research involving Benzyl 4-(4-methoxybenzoyl)piperidine-1-carboxylate. One area of interest is its potential use as a therapeutic agent. Its ability to modulate the activity of ion channels and neurotransmitter release makes it a promising candidate for the treatment of neurological disorders such as Parkinson's disease and epilepsy. Additionally, further studies are needed to fully understand its mechanism of action and its potential as a tool compound for studying ion channels and neurotransmitter systems.

Synthesis Methods

The synthesis of Benzyl 4-(4-methoxybenzoyl)piperidine-1-carboxylate involves a series of chemical reactions. The starting material is piperidine, which is reacted with benzyl chloroformate to form the benzyl piperidine intermediate. This intermediate is then reacted with 4-methoxybenzoyl chloride to form the final product, Benzyl 4-(4-methoxybenzoyl)piperidine-1-carboxylate. The synthesis of this compound is a complex process that requires careful attention to detail and expertise in organic chemistry.

Scientific Research Applications

Benzyl 4-(4-methoxybenzoyl)piperidine-1-carboxylate has a wide range of scientific research applications. It is commonly used as a tool compound to study the function of various proteins and enzymes. It has been found to be particularly useful in the study of ion channels, which are important targets for drug development. This compound has also been used in the study of neurotransmitter release and synaptic transmission.